1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• IUPAC Name: 1-(3-fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• InChI: InChI=1S/C9H14FNO/c1-6(12)11-8-2-3-9(11)5-7(10)4-8/h7-9H,2-5H2,1H3
• InChI Key: HTYJHKLCGCQHKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2CCC1CC(C2)F
• Molecular Formula: C9H14FNO
• Molecular Weight: 171.21 g/mol

Description

1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a chemical compound that has recently gained significant attention in scientific research due to its unique structure and potential applications. This compound is a bicyclic ketone that contains a fluorine atom and a nitrogen-containing ring. It has been synthesized using various methods, and its potential applications in scientific research have been explored extensively.

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanone is not fully understood, but it is believed to act on specific targets in the body, such as enzymes or receptors. It may also have an effect on cellular signaling pathways, leading to changes in gene expression and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanone has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. It may also have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanone in lab experiments is its unique structure, which allows for the exploration of new chemical reactions and potential drug targets. However, its synthesis can be challenging, and its properties and effects may vary depending on the specific conditions used in the experiment.

Future Directions

There are many potential future directions for research on 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanone. One area of interest is its potential as a drug candidate for the treatment of cancer and neurodegenerative diseases. Further studies are needed to fully understand its mechanism of action and to optimize its properties for drug development. Other potential future directions include exploring its use in chemical synthesis and as a tool for studying cellular signaling pathways.

Synthesis Methods

The synthesis of 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanone involves several steps, including the preparation of the starting materials and the reaction conditions. One method involves the reaction of 3-fluoro-8-azabicyclo[3.2.1]octane with ethyl chloroformate in the presence of a base such as triethylamine. The resulting product is then treated with sodium borohydride to reduce the ketone group, yielding 1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanol. Finally, the ketone group is reintroduced using an oxidizing agent such as pyridinium chlorochromate.

Scientific Research Applications

1-(3-Fluoro-8-azabicyclo[3.2.1]octan-8-yl)ethanone has been shown to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. Its unique structure and properties make it a promising candidate for drug development.